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Compound of Interest

Compound Name: Tetrahydrofurfurylamine

Cat. No.: B043090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cost-benefit analysis of Tetrahydrofurfurylamine
(THFA) for industrial applications, with a direct comparison to two common alternatives: N-

Methyl-2-pyrrolidone (NMP) and gamma-Butyrolactone (GBL). The following sections detail the

performance, cost, and safety profiles of these chemicals, supported by available data and

experimental protocols to aid in informed decision-making for your specific processes.

Physical and Chemical Properties at a Glance
Understanding the fundamental properties of these chemicals is crucial for their effective

application. The table below summarizes key physical and chemical data for THFA, NMP, and

GBL.
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Property
Tetrahydrofurfuryla
mine (THFA)

N-Methyl-2-
pyrrolidone (NMP)

gamma-
Butyrolactone
(GBL)

CAS Number 4795-29-3[1][2] 872-50-4[3] 96-48-0[4]

Molecular Formula C₅H₁₁NO[1][2] C₅H₉NO[3] C₄H₆O₂[4]

Molecular Weight 101.15 g/mol [1][2] 99.13 g/mol 86.09 g/mol [4]

Boiling Point 155 °C[1][2] 202-204 °C 204-205 °C[4]

Melting Point - -24 °C -45 °C

Density 0.98 g/mL[1][2] 1.028 g/cm³ 1.12 g/mL

Flash Point 46 °C (closed cup) 91 °C 98 °C (closed cup)[5]

Solubility in Water Miscible Miscible[5] Miscible[5]

Industrial Applications and Performance
Comparison
THFA, NMP, and GBL are versatile chemicals with overlapping applications, primarily as

solvents and reactants in various industrial processes.

As a Solvent in Pharmaceutical Synthesis
These aprotic solvents are widely used in the synthesis of active pharmaceutical ingredients

(APIs) due to their ability to dissolve a broad range of precursors and reagents.

Tetrahydrofurfurylamine (THFA): THFA serves as a building block and a solvent in the

synthesis of pharmaceuticals.[1][2] For instance, it is a key raw material in the production of

the diuretic drug furosemide.[2][6] The synthesis involves the reaction of 5-aminosulfonyl-

4,6-dichlorobenzoic acid with furfurylamine, a related compound, to produce furosemide.[6]

While specific yield data directly comparing THFA with NMP and GBL in a single

pharmaceutical synthesis is not readily available in the searched literature, its role as a

reactant-solvent highlights its utility.
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N-Methyl-2-pyrrolidone (NMP): NMP is a widely recognized solvent in the pharmaceutical

industry for drug formulation and synthesis, aiding in solubilization and enhancing

bioavailability.[4][7] Its high boiling point and thermal stability allow for reactions to be

conducted at elevated temperatures, which can increase reaction rates and yields.[7]

gamma-Butyrolactone (GBL): GBL is used as an intermediate in the production of other

chemicals and as a solvent.[5][8] In the pharmaceutical industry, it is a precursor for the

synthesis of N-methyl-2-pyrrolidone and other compounds.[5]

In Polymer Chemistry
THFA, NMP, and GBL play significant roles in the polymer industry, both as solvents for

polymerization and as components in polymer formulations.

Tetrahydrofurfurylamine (THFA): THFA is utilized in the production of specialty polymers

and as a curing agent for epoxy resins, where it contributes to improved adhesion and

durability.[1][2] As a primary amine, it can react with epoxy groups to form a crosslinked

polymer network.

N-Methyl-2-pyrrolidone (NMP): NMP is a crucial solvent in the production of high-

performance polymers. It is used in the synthesis of aramid fibers (e.g., Kevlar and Twaron)

through polycondensation reactions.[9][10] NMP is also the solvent of choice for dissolving

polyvinylidene fluoride (PVDF), which is used in the fabrication of battery electrodes and

membranes.[11][12]

gamma-Butyrolactone (GBL): GBL can undergo ring-opening polymerization to produce

poly(γ-butyrolactone), a biodegradable polymer.[5] It also serves as a solvent for various

polymers.[5]

Cost Comparison
The cost of these chemicals is a significant factor in their industrial application. The following

table provides an overview of available pricing information. Note: Prices are subject to market

fluctuations and may vary based on supplier, purity, and quantity.
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Chemical Price Range (USD) Notes

Tetrahydrofurfurylamine

(THFA)

~$12.15/kg (based on

₹1000/kg)

Price for industrial grade.[13]

Smaller quantities are

significantly more expensive

(e.g., $253.30/kg for 500g).[14]

N-Methyl-2-pyrrolidone (NMP) $1100 - $2800 / Ton

Bulk industrial pricing.[15]

Smaller quantities have higher

per-unit costs (e.g., ~

4.74/𝑙𝑏𝑜𝑟4.74/lbor

10.45/kg for a 55-gallon drum).

[5]

gamma-Butyrolactone (GBL) $100 - $750 / Liter

Wide price range depending

on supplier and purity.[15] Bulk

pricing for industrial use would

likely be at the lower end of

this range. Smaller, high-purity

quantities are more expensive

(e.g., $46.45/kg for 20kg).

Health, Safety, and Environmental Profile
A critical aspect of the cost-benefit analysis is the assessment of the health, safety, and

environmental risks associated with each chemical.
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Aspect
Tetrahydrofurfuryla
mine (THFA)

N-Methyl-2-
pyrrolidone (NMP)

gamma-
Butyrolactone
(GBL)

GHS Hazard

Statements

H226 (Flammable

liquid and vapor),

H315 (Causes skin

irritation), H319

(Causes serious eye

irritation), H335 (May

cause respiratory

irritation)[16][17]

H315 (Causes skin

irritation), H319

(Causes serious eye

irritation), H335 (May

cause respiratory

irritation), H360 (May

damage fertility or the

unborn child)

H302 (Harmful if

swallowed), H318

(Causes serious eye

damage), H336 (May

cause drowsiness or

dizziness)[18]

Key Health Risks

Skin, eye, and

respiratory irritation.

[16][17] May cause

toxic effects if inhaled

or absorbed through

the skin.[16][17]

Reproductive toxicity

(miscarriages,

reduced fertility),

developmental

toxicity, and damage

to the liver, kidneys,

immune system, and

nervous system.[4]

[19][20][21]

Harmful if swallowed,

causes serious eye

damage, and may

cause drowsiness or

dizziness.[18] Can be

converted to gamma-

hydroxybutyrate

(GHB) in the body, a

central nervous

system depressant.[5]

Environmental Fate

Readily

biodegradable.[22]

Low potential for

bioaccumulation.[22]

Readily biodegradable

and not expected to

be persistent in the

environment.[3] Low

potential for

bioaccumulation.[3]

Readily

biodegradable.[23]

Low potential for

bioaccumulation.

Regulatory Status
Regulated as a

flammable liquid.[24]

Undergoing risk

management by the

EPA due to identified

health risks.[19]

Classified by REACH

as a substance of very

high concern.[25]

Regulated in many

jurisdictions due to its

use as a precursor to

GHB.[5]
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Experimental Protocols
Detailed methodologies for the synthesis of THFA and its alternatives are provided below.

Synthesis of Tetrahydrofurfurylamine (THFA)
This protocol is based on the catalytic hydrogenation of furfurylamine.

Materials:

Furfurylamine

Water (solvent)

Nickel hydrogenation catalyst (e.g., Raney nickel)

Hydrogen gas

High-pressure autoclave reactor

Procedure:

Charge the autoclave with an aqueous solution of furfurylamine and the nickel hydrogenation

catalyst.[26]

Seal the reactor and purge with nitrogen gas to remove air.

Introduce hydrogen gas to the reactor, pressurizing to 500-2000 psi.[26]

Heat the reactor to a temperature between 50 and 100 °C while agitating the mixture.[26]

Maintain the temperature and pressure, continuing to supply hydrogen as it is consumed,

until hydrogen absorption ceases.[26]

Cool the reactor to room temperature and carefully vent the excess hydrogen.

Filter the reaction mixture to remove the catalyst.
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The resulting filtrate contains tetrahydrofurfurylamine, unreacted furfurylamine, and water.

The product can be purified by distillation.[26] A yield of 95% has been reported for this

process.[26]

Industrial Synthesis of N-Methyl-2-pyrrolidone (NMP)
This protocol describes the common industrial method of reacting gamma-butyrolactone with

methylamine.

Materials:

gamma-Butyrolactone (GBL)

Monomethylamine (MMA)

Tubular reactor (e.g., shaft reactor)

Procedure:

Continuously feed GBL and an excess of MMA into a tubular reactor.[14]

The reaction is carried out at a temperature of 200-350 °C and under superatmospheric

pressure, typically around 10 MPa.[14]

The reaction proceeds in the liquid phase. The exothermic reaction between GBL and MMA

initially raises the temperature. External heating is applied in stages to bring the reaction to

completion.[9]

The reaction mixture exiting the reactor contains NMP, water, and unreacted MMA.

The products are separated by distillation. Unreacted MMA can be recycled back into the

process. This continuous process can achieve a selectivity for NMP of over 99%.[18]

Industrial Synthesis of gamma-Butyrolactone (GBL)
This protocol details the dehydrogenation of 1,4-butanediol.

Materials:
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1,4-Butanediol (BDO)

Copper-based catalyst

Fixed-bed reactor

Procedure:

Vaporize 1,4-butanediol and feed it into a fixed-bed reactor containing a copper catalyst.[5]

The reaction is carried out at a temperature of 180-300 °C and at atmospheric pressure.[5]

The dehydrogenation of BDO is an endothermic reaction, producing GBL and hydrogen gas.

The product stream from the reactor is cooled to condense the GBL and any unreacted

BDO.

The GBL is then purified using liquid-gas-phase extraction. This process can achieve a yield

of approximately 95%.[5]

Process and Workflow Diagrams
The following diagrams, generated using Graphviz, illustrate the synthesis pathways and a

general workflow for the use of these chemicals.
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Caption: Synthesis of Tetrahydrofurfurylamine.
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Caption: Industrial Synthesis of N-Methyl-2-pyrrolidone.
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Caption: Industrial Synthesis of gamma-Butyrolactone.
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Caption: General Workflow for Solvent Use.

Cost-Benefit Analysis Summary
The choice between THFA, NMP, and GBL depends on a careful evaluation of their

performance, cost, and safety profiles in the context of a specific industrial application.
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Tetrahydrofurfurylamine (THFA):

Benefits: THFA is a versatile chemical that can act as both a solvent and a reactant. It is

readily biodegradable and appears to have a more favorable health and safety profile

compared to NMP, lacking the reproductive toxicity concerns.[22] Its use in specific, high-

value applications like the synthesis of certain pharmaceuticals can be advantageous.

Costs: The cost of THFA, particularly in smaller quantities, is significantly higher than NMP

and GBL.[13][14] It is also a flammable liquid, requiring appropriate handling and storage

precautions.[16][17]

N-Methyl-2-pyrrolidone (NMP):

Benefits: NMP is an excellent and widely used solvent with high thermal stability and

broad solvency.[7] It is effective in a wide range of applications, from polymer production to

pharmaceutical synthesis.[4][7] It is also relatively low in cost for bulk industrial use.[15]

Costs: The primary drawback of NMP is its significant health risks, including reproductive

and developmental toxicity.[4][19][20][21] This has led to increased regulatory scrutiny and

the need for stringent workplace safety measures, which can add to the overall cost of its

use.[19]

gamma-Butyrolactone (GBL):

Benefits: GBL is an effective solvent and a useful intermediate for chemical synthesis.[5]

[8] It is readily biodegradable and has a lower acute toxicity profile than NMP.[23] It is also

generally cost-effective.[15]

Costs: The main concern with GBL is its potential for misuse as a precursor to the illicit

drug GHB, which has led to regulatory controls on its sale and distribution in many

regions.[5] While its acute toxicity is lower than NMP, it is still harmful if swallowed and can

cause serious eye damage.[18]

Conclusion
The selection of an appropriate solvent or reactant is a critical decision in any industrial

process. This guide provides a comparative framework for evaluating
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Tetrahydrofurfurylamine against its common alternatives, N-Methyl-2-pyrrolidone and

gamma-Butyrolactone.

THFA emerges as a potentially safer alternative to NMP, particularly where reproductive

toxicity is a major concern, though at a higher cost. Its dual role as a reactant and solvent

can be beneficial in specific synthetic routes.

NMP remains a highly effective and economical solvent for many applications, but its use

necessitates robust safety protocols and consideration of its significant health and regulatory

risks.

GBL offers a balance of good solvency, biodegradability, and lower acute toxicity, but its use

is complicated by regulatory issues related to its potential for misuse.

Ultimately, the optimal choice will depend on the specific requirements of the application,

including performance needs, cost constraints, and the user's ability to manage the associated

health, safety, and environmental risks. It is recommended that researchers and process

chemists conduct their own specific experimental evaluations to determine the most suitable

option for their needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. benchchem.com [benchchem.com]

3. N-Methyl-2-pyrrolidone price,buy N-Methyl-2-pyrrolidone - chemicalbook
[m.chemicalbook.com]

4. Gamma Butyrolactone price,buy Gamma Butyrolactone - chemicalbook
[m.chemicalbook.com]

5. univarsolutions.com [univarsolutions.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b043090?utm_src=pdf-body
https://www.benchchem.com/product/b043090?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/42849
https://www.benchchem.com/pdf/literature_review_on_the_synthesis_of_furosemide_precursors.pdf
https://m.chemicalbook.com/Price/N-Methyl-2-pyrrolidone.htm
https://m.chemicalbook.com/Price/N-Methyl-2-pyrrolidone.htm
https://m.chemicalbook.com/Price/gamma-Butyrolactone.htm
https://m.chemicalbook.com/Price/gamma-Butyrolactone.htm
https://www.univarsolutions.com/n-methyl-2-pyrrolidone-3635700
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. FUROSEMIDE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic
Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam
Alerts [gpatindia.com]

7. nbinno.com [nbinno.com]

8. epa.gov [epa.gov]

9. btraindia.com [btraindia.com]

10. Production process of aramid fiber [tchaintech.com]

11. matec-conferences.org [matec-conferences.org]

12. books.rsc.org [books.rsc.org]

13. angroupexport.com [angroupexport.com]

14. B23068.36 [thermofisher.com]

15. Pardon Our Interruption [globalsources.com]

16. Tetrahydrofurfurylamine | C5H11NO | CID 253298 - PubChem
[pubchem.ncbi.nlm.nih.gov]

17. dir.indiamart.com [dir.indiamart.com]

18. sigmaaldrich.com [sigmaaldrich.com]

19. epa.gov [epa.gov]

20. healthvermont.gov [healthvermont.gov]

21. NMP (N-methylpyrrolidone) | Environmental Defense Fund [edf.org]

22. ams.usda.gov [ams.usda.gov]

23. chemicalbook.com [chemicalbook.com]

24. fishersci.com [fishersci.com]

25. carlroth.com:443 [carlroth.com:443]

26. US10160833B2 - Synthesis and use of aramid nanofibers - Google Patents
[patents.google.com]

To cite this document: BenchChem. [A Comparative Guide to Tetrahydrofurfurylamine and Its
Alternatives in Industrial Processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043090#cost-benefit-analysis-of-using-
tetrahydrofurfurylamine-in-industrial-processes]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 14 Tech Support

https://gpatindia.com/furosemide-synthesis-sar-mcqstructurechemical-properties-and-therapeutic-uses/
https://gpatindia.com/furosemide-synthesis-sar-mcqstructurechemical-properties-and-therapeutic-uses/
https://gpatindia.com/furosemide-synthesis-sar-mcqstructurechemical-properties-and-therapeutic-uses/
https://www.nbinno.com/article/other-organic-chemicals/nmp-solvent-choice-pharmaceutical-synthesis-eb
https://www.epa.gov/sites/default/files/2017-06/documents/nmp_scope_6-22-17_0.pdf
https://www.btraindia.com/filemanager/btrascan/apr24/BTRA-Scan-April-2024-13-21.pdf
https://www.tchaintech.com/NDETAIL/Production-process-of-aramid-fiber
https://www.matec-conferences.org/articles/matecconf/pdf/2020/15/matecconf_acmme20_10002.pdf
https://books.rsc.org/books/edited-volume/1472/chapter/997543/Commercial-Synthesis-and-Applications-of-Poly
https://www.angroupexport.com/product-page/buy-gamma-butyrolactone
https://www.thermofisher.com/order/catalog/product/B23068.36
https://www.globalsources.com/manufacturers/gbl-gamma-butyrolactone.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydrofurfurylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydrofurfurylamine
https://dir.indiamart.com/impcat/n-methylpyrrolidone.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/b103608
https://www.epa.gov/assessing-and-managing-chemicals-under-tsca/risk-management-n-methylpyrrolidone-nmp
https://www.healthvermont.gov/sites/default/files/documents/pdf/ENV_CDP_872_50_4_NMP.pdf
https://www.edf.org/health/nmp-n-methylpyrrolidone
https://www.ams.usda.gov/sites/default/files/media/Tetrahyrdofurfuyrl.pdf
https://www.chemicalbook.com/msds/gamma-butyrolactone.pdf
https://www.fishersci.com/store/msds?partNumber=AC157821000&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-3720-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMDQ0NTR8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzJOeTlvTURVdk9Ea3hNemd3T0RZNE56RXpOQzV3WkdZfDU2MGU2MzkwOTc4MTRlNTJlYzU2YzBiMzIxMjZmYTE0ODFmOTBlYmEwZTllMDcwN2MyZjBlMjY5Y2M3ZjM5NDM
https://patents.google.com/patent/US10160833B2/en
https://patents.google.com/patent/US10160833B2/en
https://www.benchchem.com/product/b043090#cost-benefit-analysis-of-using-tetrahydrofurfurylamine-in-industrial-processes
https://www.benchchem.com/product/b043090#cost-benefit-analysis-of-using-tetrahydrofurfurylamine-in-industrial-processes
https://www.benchchem.com/product/b043090#cost-benefit-analysis-of-using-tetrahydrofurfurylamine-in-industrial-processes
https://www.benchchem.com/product/b043090#cost-benefit-analysis-of-using-tetrahydrofurfurylamine-in-industrial-processes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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